Cas no 2229400-70-6 (3-chloro-4-{1-(methylamino)cyclopropylmethyl}phenol)

• Product Name: 3-chloro-4-{1-(methylamino)cyclopropylmethyl}phenol
• CAS No: 2229400-70-6
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 6044268
• PubChem ID: 165655358
• Update Time: 2025-06-14

3-chloro-4-{1-(methylamino)cyclopropylmethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-{1-(methylamino)cyclopropylmethyl}phenol
• 2229400-70-6
• EN300-1991442
• 3-chloro-4-{[1-(methylamino)cyclopropyl]methyl}phenol

• Inchi： 1S/C11H14ClNO/c1-13-11(4-5-11)7-8-2-3-9(14)6-10(8)12/h2-3,6,13-14H,4-5,7H2,1H3
• InChI Key： MPRCUCKMRZXWBW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC1(CC1)NC)O

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-chloro-4-{1-(methylamino)cyclopropylmethyl}phenol

Comprehensive Overview of 3-chloro-4-{1-(methylamino)cyclopropylmethyl}phenol (CAS No. 2229400-70-6)

The compound 3-chloro-4-{1-(methylamino)cyclopropylmethyl}phenol (CAS No. 2229400-70-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This phenol derivative, characterized by a cyclopropylmethyl group and a methylamino substitution, offers intriguing possibilities for drug discovery and material science. Its molecular formula and precise structure make it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for structurally diverse phenolic compounds like 3-chloro-4-{1-(methylamino)cyclopropylmethyl}phenol has surged, driven by advancements in medicinal chemistry and the search for new therapeutic agents. The presence of both chloro and methylamino functional groups in this compound suggests potential interactions with biological targets, making it a candidate for further pharmacological evaluation. Researchers are particularly interested in its possible role as an intermediate in the synthesis of more complex molecules.

The synthesis of 3-chloro-4-{1-(methylamino)cyclopropylmethyl}phenol involves multi-step organic reactions, often starting from readily available phenolic precursors. Key steps may include cyclopropylation, amination, and chlorination, each requiring careful optimization to achieve high yields and purity. Modern techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve the efficiency of producing this compound, addressing the growing need for sustainable and scalable methods in chemical manufacturing.

From an analytical perspective, 3-chloro-4-{1-(methylamino)cyclopropylmethyl}phenol can be characterized using advanced spectroscopic methods, including NMR (Nuclear Magnetic Resonance), HPLC (High-Performance Liquid Chromatography), and mass spectrometry. These techniques provide detailed insights into its molecular structure, purity, and stability, which are critical for its potential applications. The compound's solubility, melting point, and other physicochemical properties are also areas of active investigation, as they influence its behavior in various environments.

One of the most compelling aspects of 3-chloro-4-{1-(methylamino)cyclopropylmethyl}phenol is its potential utility in drug development. The cyclopropyl moiety, in particular, is known to enhance metabolic stability and bioavailability in many pharmaceutical compounds. This has led to speculation that derivatives of this phenol could be explored for their antibacterial, antifungal, or even anti-inflammatory properties. While preliminary studies are ongoing, the compound's structural novelty positions it as a promising candidate for further biological testing.

In the context of material science, 3-chloro-4-{1-(methylamino)cyclopropylmethyl}phenol may serve as a building block for advanced polymers or coatings. Its phenolic core and functional groups allow for diverse chemical modifications, enabling the creation of materials with tailored properties. Researchers are investigating its potential in creating high-performance adhesives, UV stabilizers, or even conductive polymers, aligning with the global push toward innovative and sustainable materials.

Environmental and safety considerations are paramount when working with 3-chloro-4-{1-(methylamino)cyclopropylmethyl}phenol. While not classified as hazardous under standard regulations, proper handling protocols must be followed to ensure safe laboratory practices. The compound's biodegradability and ecological impact are also under scrutiny, as the chemical industry increasingly prioritizes green chemistry principles. Efforts to develop eco-friendly synthesis routes for this and similar compounds are gaining traction.

The commercial availability of 3-chloro-4-{1-(methylamino)cyclopropylmethyl}phenol (CAS No. 2229400-70-6) is currently limited to specialized chemical suppliers, reflecting its niche status. However, as interest grows, more suppliers are likely to offer this compound in varying quantities and purities. Pricing and sourcing strategies are topics of discussion among procurement professionals, especially those in the pharmaceutical and research sectors.

Looking ahead, the future of 3-chloro-4-{1-(methylamino)cyclopropylmethyl}phenol appears bright, with potential applications spanning multiple industries. Its unique combination of functional groups and structural features makes it a versatile candidate for further exploration. As research continues, we may see this compound play a pivotal role in the development of new drugs, materials, or other high-value products, cementing its place in the annals of specialty chemicals.